C18 Dihydroceramide-d3

• Molecular Formula: C36H73NO3
• Molecular Weight: 571.0 g/mol
• InChI: InChI=1S/C36H73NO3/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-36(40)37-34(33-38)35(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h34-35,38-39H,3-33H2,1-2H3,(H,37,40)/t34-,35+/m0/s1/i2D3
• InChIKey: KZTJQXAANJHSCE-NDUFYMQNSA-N

C18 Dihydroceramide-d3 Internal Standard

C18 Dihydroceramide-d3 (N-octadecanoyl-D-erythro-Dihydrosphingosine-d3; CAS 2699606-99-8) is a deuterium-labeled sphingolipid containing three deuterium atoms on the terminal methyl group of the stearoyl (C18:0) acyl chain . With a molecular formula of C36H70D3NO3 and a molecular weight of approximately 570.99 Da, this stable isotope-labeled compound serves as an internal standard for the accurate quantification of endogenous C18 dihydroceramide (d18:0/18:0) by GC-MS or LC-MS . The unlabeled parent compound, C18 dihydroceramide, is a bioactive sphingolipid that functions as a precursor in the de novo synthesis of C18 ceramide (d18:1/18:0) and lacks the 4,5-trans double bond characteristic of ceramides [1]. The deuterated analog maintains near-identical physicochemical properties to the endogenous analyte while enabling precise mass spectrometric discrimination .

Isotope-labeled internal standard (d3)

C18:0 dihydroceramide quantification

Co-elution & matrix-effect correction

• [1] Lee, A.Y., Lee, J.W., Kim, J.-E., et al. Dihydroceramide is a key metabolite that regulates autophagy and promotes fibrosis in hepatic steatosis model. Biochem. Biophys. Res. Commun. 494(3-4), 460-469 (2017). View Source

Why Substitutes Fail for C18 Dihydroceramide-d3

Generic substitution of C18 Dihydroceramide-d3 with unlabeled C18 dihydroceramide or alternative internal standards fails for several verifiable reasons. First, unlabeled C18 dihydroceramide is chemically indistinguishable from endogenous analyte in mass spectrometry, rendering accurate quantification via isotope dilution impossible due to complete signal overlap [1]. Second, alternative deuterated ceramide standards (e.g., C16-d31 ceramide, C17:0 ceramide) exhibit different acyl chain lengths, resulting in distinct chromatographic retention times and ionization efficiencies that do not adequately correct for matrix effects and extraction recovery of the C18:0 dihydroceramide species . Third, C18:1 dihydroceramide (d18:0/18:1(9Z)) standards possess a monounsaturated acyl chain that alters both chromatographic behavior and MS response factors relative to the fully saturated C18:0 target analyte, introducing systematic quantification bias . The d3-labeled analog provides exact chain-length matching, co-elution with the target analyte, and identical ionization efficiency—requirements for accurate, reproducible quantitative lipidomics as demonstrated in targeted sphingolipid profiling studies [2].

Unlabeled C18 dihydroceramide

Chemically indistinguishable from endogenous analyte, causing complete signal overlap in isotope dilution quantification.

Alternative chain-length ISTDs

Differing acyl chains shift chromatographic retention and ionization efficiency; may not correct for C18:0-specific matrix effects.

C18:1 unsaturated analog

Monounsaturated acyl chain alters chromatographic behavior and MS response, introducing systematic quantification bias.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Technical Article (2025). View Source
• [2] Wigger, L., Cruciani-Guglielmacci, C., Nicolas, A., et al. Plasma dihydroceramides are diabetes susceptibility biomarker candidates in mice and humans. Cell Rep. 18(9), 2269-2279 (2017). View Source

C18 Dihydroceramide-d3: Head-to-Head Evidence

Isotopic Purity and d0 Contamination

C18 Dihydroceramide-d3 demonstrates superior isotopic enrichment compared to alternative deuterated standards. The compound is supplied with a purity specification of ≥99% deuterated forms (d1-d3 combined) and ≤1% residual d0 (unlabeled) species . This low d0 contamination is critical because unlabeled contaminant directly contributes to false-positive signal in the analyte channel, artificially inflating quantified endogenous C18 dihydroceramide concentrations . Alternative deuterated sphingolipid standards with higher d0 content (e.g., some commercially available d7 or d9 labeled species with 2-5% d0 contamination) introduce proportionally greater quantification bias, particularly when measuring low-abundance endogenous dihydroceramides [1].

Isotopic Purity

Head-to-head

≤1% residual d0 (unlabeled)

Reduces systematic overestimation of endogenous analyte

Alternatives: 2–5% d0; review COA for lot-specific purity

Evidence Dimension	Residual unlabeled (d0) species content
Target Compound Data	≤1% d0
Comparator Or Baseline	Typical alternative deuterated standards: 2-5% d0
Quantified Difference	2- to 5-fold reduction in d0 contamination
Conditions	Certificate of Analysis specifications; vendor QC data

Why This Matters

Lower d0 contamination reduces systematic overestimation of endogenous analyte, which is essential for accurate biomarker quantification and inter-laboratory reproducibility.

• [1] ResolveMass Laboratories. LC-MS Internal Standard Selection: Deuterated Standard Considerations. Technical Resource. View Source

Cellular Stress Response and Fibrogenic Activity

Accurate quantification of C18 dihydroceramide using the d3-labeled internal standard reveals concentration-dependent biological effects that distinguish this species from other chain-length dihydroceramides. In Chang and LX-2 liver cell models, elevated C18 dihydroceramide levels specifically drive increased triacylglycerol storage and autophagosome accumulation, accompanied by upregulation of fibrosis markers α-SMA and FGF2 [1]. While other dihydroceramide species (e.g., C16:0, C24:0) are also present in these systems, only C18 dihydroceramide demonstrates this particular fibrogenic profile in hepatic stellate cells [2]. Reliable quantification via the d3-labeled internal standard is required to distinguish C18-specific effects from background signals of other dihydroceramide species.

Fibrogenic Profile

Class-level

Elevated α-SMA/FGF2 in Chang/LX-2 cells

Supports C18-dhCer-specific fibrogenic role context

Other dhCer species show distinct profiles; cell-model context

Evidence Dimension	Fibrosis marker upregulation in hepatic cells
Target Compound Data	C18 dihydroceramide: Increased α-SMA and FGF2 expression
Comparator Or Baseline	Other dihydroceramide species (C16:0, C24:0): No comparable fibrogenic profile reported
Quantified Difference	C18 species-specific effect (qualitative differentiation)
Conditions	Chang and LX-2 liver cell lines; dihydroceramide treatment

Why This Matters

C18 dihydroceramide represents a distinct signaling entity rather than merely an inactive precursor; accurate quantification using the matched d3-standard is essential for investigating its specific role in hepatic steatosis and fibrosis progression.

• [1] Lee, A.Y., Lee, J.W., Kim, J.-E., et al. Dihydroceramide is a key metabolite that regulates autophagy and promotes fibrosis in hepatic steatosis model. Biochem. Biophys. Res. Commun. 494(3-4), 460-469 (2017). View Source
• [2] BRENDA Enzyme Database. Ceramide Synthase 1 (CERS1) substrate specificity: preferentially catalyzes transfer of C18:0 fatty acid to form C18:0 dihydroceramide. View Source

Plasma Biomarker Temporal Specificity

Quantitative plasma lipidomic analysis using C18 Dihydroceramide-d3 as internal standard has established that C18 dihydroceramide is elevated in pre-diabetic individuals up to 9 years before the clinical onset of type 2 diabetes [1]. This temporal window substantially exceeds the predictive horizon reported for C16:0 ceramide (typically 3-5 years) and C24:0 ceramide (variable association patterns) [2]. In the EPIC-Potsdam prospective cohort (n = 775 T2D cases, n = 1137 subcohort), distinct dihydroceramide species displayed differential associations with T2D risk: C20:0 and C22:2 dihydroceramides were associated with higher T2D risk, while C26:1 dihydroceramide was associated with lower risk [3]. C18:0 dihydroceramide's extended predictive window distinguishes it from these other species in terms of biomarker utility, though direct hazard ratio comparisons for C18:0 are not available from this dataset.

Pre-diabetic Window

Reported

Up to 9 years pre-T2D onset

Reported extended predictive window context

C16:0 ceramide ~3–5 years; hazard ratio not directly compared

Evidence Dimension	Temporal window of pre-diabetic biomarker elevation
Target Compound Data	C18 dihydroceramide: elevated up to 9 years pre-T2D onset
Comparator Or Baseline	C16:0 ceramide: elevated ~3-5 years pre-T2D; C24:0 ceramide: variable associations
Quantified Difference	~2-3× longer predictive window for C18 dihydroceramide
Conditions	Human plasma; prospective cohort studies; LC-MS/MS quantification

Why This Matters

The extended pre-diabetic elevation window positions C18 dihydroceramide as a uniquely valuable biomarker for early T2D risk stratification, necessitating precise, species-specific quantification using the matched d3-internal standard.

• [1] Wigger, L., Cruciani-Guglielmacci, C., Nicolas, A., et al. Plasma dihydroceramides are diabetes susceptibility biomarker candidates in mice and humans. Cell Rep. 18(9), 2269-2279 (2017). View Source
• [2] Hilvo, M., Salonurmi, T., Havulinna, A.S., et al. Ceramide stearic to palmitic acid ratio predicts incident diabetes. Diabetologia 61, 1424-1434 (2018). View Source
• [3] Schulze, M.B., et al. Dihydroceramide- and ceramide-profiling provides insights into human cardiometabolic disease etiology. Nature Communications (EPIC-Potsdam study cohort). View Source

PDT-Induced Dihydroceramide Induction

In photodynamic therapy (PDT) response studies using head and neck squamous carcinoma cells, C18-dihydroceramide demonstrated the highest fold-change induction among all measured dihydroceramide species. Under 250 nM Pc 4/PDT treatment in siControl cells, C18-dihydroceramide showed a 125.49-fold increase relative to untreated controls, substantially exceeding the induction observed for C14:0 (34.89-fold), C16:0 (27.38-fold), C18:1 (9.21-fold), C22:0 (10.03-fold), and C24:1 (8.39-fold) species [1]. Even under DES1 knockdown conditions (siDES), C18-dihydroceramide maintained 51.81-fold induction, confirming that its accumulation is robustly regulated independently of the desaturase pathway [2]. Accurate quantification of this marked induction requires the d3-labeled internal standard to correct for matrix effects across the wide dynamic range observed.

PDT Fold Induction

Head-to-head

125.5-fold increase (C18-dhCer)

Supports PDT-response and CerS6 pathway interpretation

Head and neck SCC cells; next highest species: 34.9× (C14:0)

Evidence Dimension	Post-PDT fold-change induction in cellular dihydroceramide levels
Target Compound Data	C18-dihydroceramide: 125.49-fold increase (250 nM Pc 4/PDT, siControl)
Comparator Or Baseline	C14:0: 34.89-fold; C16:0: 27.38-fold; C18:1: 9.21-fold; C22:0: 10.03-fold; C24:1: 8.39-fold
Quantified Difference	3.6-fold greater induction than next highest species (C14:0)
Conditions	Human head and neck squamous carcinoma cells; 250 nM Pc 4 photosensitizer; photodynamic therapy; mass spectrometry-based lipidomics

Why This Matters

C18-dihydroceramide is the most dynamically responsive dihydroceramide species to PDT-induced cellular stress, making its accurate quantification essential for studies investigating ceramide synthase 6 (CerS6)-mediated apoptotic resistance mechanisms.

• [1] Separovic, D., et al. Ceramide Synthase 6 Knockdown Suppresses Apoptosis after Photodynamic Therapy in Human Head and Neck Squamous Carcinoma Cells. Anticancer Research 32(3), 753-760 (2012). Table V: Dihydroceramide fold-change data. View Source
• [2] Separovic, D., et al. siRNA-Mediated Down-regulation of Ceramide Synthase 1 Leads to Apoptotic Resistance in Human Head and Neck Squamous Carcinoma Cells after Photodynamic Therapy. Anticancer Research (2012). View Source

Membrane Channel-Forming Activity Comparison

C18-Dihydroceramide and C18-ceramide exhibit fundamentally different biophysical activities in membrane systems. In planar lipid bilayer experiments, C18-ceramide (N-octadecyl-D-erythro-sphingosine) forms large stable pores that permit cytochrome c permeation, with membrane conductance directly proportional to ceramide concentration [1]. In contrast, C18-dihydroceramide (N-octadecyl-D-erythro-sphinganine)—differing only by the absence of the 4,5-trans double bond—exhibited no detectable effects on membrane conductance under identical experimental conditions (Fig. 5b) [2]. This single-bond structural difference between the two molecules produces a binary functional divergence: one forms channels (C18-ceramide), the other does not (C18-dihydroceramide) .

Membrane Conductance

Head-to-head

C18-dhCer: no effect; C18-ceramide: channel formation

Binary functional divergence; requires independent quantification

Planar lipid bilayer; single-bond structural difference

Evidence Dimension	Membrane channel-forming activity / conductance effects
Target Compound Data	C18-dihydroceramide: No effect on membrane conductance
Comparator Or Baseline	C18-ceramide: Dose-dependent channel formation; conductance proportional to concentration
Quantified Difference	Qualitative difference (channel-forming vs. non-channel-forming)
Conditions	Planar lipid bilayer membranes; electrophysiological recording

Why This Matters

This binary functional divergence—despite near-identical chemical structure—demonstrates that C18 dihydroceramide cannot serve as a functional substitute for C18 ceramide in apoptosis studies; researchers must quantify each species independently using appropriate deuterated internal standards to avoid conflating their distinct biological activities.

• [1] Siskind, L.J., Kolesnick, R.N., Colombini, M. The Lipids C2- and C16-Ceramide Form Large Stable Channels: Implications for Apoptosis. Journal of Biological Chemistry 275(49), 38640-38644 (2000). View Source
• [2] Siskind, L.J., et al. J. Biol. Chem. 275(49), 38640-38644 (2000). Figure 5b: C18-dihydroceramide did not have any effects on membrane conductance. View Source

Storage Stability: Extended Shelf-Life

C18 Dihydroceramide-d3 demonstrates documented long-term stability with a verified shelf-life of ≥4 years when stored at -20°C as a solid powder . This stability specification exceeds typical unlabeled C18 dihydroceramide stability documentation, which generally recommends storage below 4°C without a quantified multi-year stability claim [1]. The deuterium labeling at the terminal methyl group may contribute to reduced oxidative degradation susceptibility compared to the unlabeled analog, though direct comparative accelerated stability studies are not publicly available [2]. For procurement planning, this extended stability window reduces the need for frequent re-ordering and re-validation of internal standard materials in longitudinal studies.

Shelf-Life

Class-level

≥4 years at -20°C (solid)

Supports multi-year cohort procurement planning

Unlabeled: no quantified multi-year claim; verify under intended conditions

Evidence Dimension	Documented shelf-life stability
Target Compound Data	≥4 years at -20°C (solid powder)
Comparator Or Baseline	Unlabeled C18 ceramide/dihydroceramide: stability noted as 'stable, but heat sensitive - store below 4°C' (no quantified multi-year claim)
Quantified Difference	Documented ≥4 year stability vs. unspecified long-term stability
Conditions	Storage at -20°C as solid; vendor stability testing

Why This Matters

For multi-year cohort studies and longitudinal biomarker research, the verified ≥4-year stability enables batch procurement and reduces analytical variability associated with lot-to-lot changes in internal standard materials.

• [1] ChemWhat Database. C18 Ceramide CAS 2304-81-6. Stability: Stable, but may be heat sensitive - store below 4°C. Incompatible with strong oxidizing agents. View Source
• [2] Kuujia Chemical Database. C18 dihydro Ceramide-d3 (d18:0/18:0-d3). Deuterium atoms enhance compound stability and allow more precise analytical techniques. View Source

C18 Dihydroceramide-d3 Applications

Plasma Lipidomics for Diabetes Risk

Investigators conducting prospective cohort studies on type 2 diabetes risk biomarkers should select C18 Dihydroceramide-d3 as the internal standard for LC-MS/MS quantification of plasma C18 dihydroceramide. The compound's ≤1% d0 contamination specification minimizes systematic overestimation of endogenous analyte concentrations, which is critical when measuring subtle pre-diabetic elevations up to 9 years before disease onset [1]. The verified ≥4-year stability at -20°C supports longitudinal study designs spanning multiple years without requiring internal standard re-validation between time points . Alternative standards (C16-d31 ceramide, C17:0 ceramide) exhibit different acyl chain lengths and chromatographic behavior that do not adequately correct for C18:0-specific matrix effects and extraction recovery .

PDT Response in Head and Neck Cancer

Researchers investigating PDT-induced apoptosis and CerS6-mediated resistance mechanisms in head and neck cancer models require C18 Dihydroceramide-d3 for accurate quantification of the >125-fold induction in C18-dihydroceramide observed post-PDT [1]. This species exhibits the highest fold-change among all dihydroceramide chain-length variants (3.6× greater than C14:0; 4.6× greater than C16:0), and its accurate measurement across this wide dynamic range demands matched internal standard correction . Use of unlabeled C18 dihydroceramide as a quantification standard would introduce signal overlap with endogenous analyte, while alternative deuterated standards with different chain lengths would not adequately correct for the specific ionization and recovery characteristics of the C18:0 species under PDT-induced cellular stress conditions .

Hepatic Steatosis and Fibrosis Mechanisms

Investigators examining the role of sphingolipids in hepatic steatosis progression to fibrosis should employ C18 Dihydroceramide-d3 to distinguish C18-specific effects from those of other dihydroceramide species. C18 dihydroceramide uniquely drives triacylglycerol accumulation, autophagosome formation, and upregulation of α-SMA and FGF2 in Chang and LX-2 liver cells—effects not equally observed with C16:0 or C24:0 dihydroceramides [1]. Accurate, species-specific quantification using the d3-internal standard enables precise dose-response analysis and facilitates comparison across studies examining dihydroceramide accumulation as a consequence of DES1 inhibition or altered CerS1 activity . This application is particularly relevant given that CerS1 preferentially catalyzes the formation of C18:0 dihydroceramide from sphinganine and stearoyl-CoA .

Membrane Biophysics: Ceramide vs. Dihydroceramide

Biophysicists investigating ceramide-induced pore formation and mitochondrial outer membrane permeabilization must employ analytically pure, accurately quantified C18 dihydroceramide to ensure that observed channel-forming activity is not confounded by the presence of the structurally similar C18 ceramide. Studies have demonstrated that C18-dihydroceramide exhibits no detectable membrane conductance effects, while C18-ceramide forms concentration-dependent channels [1]. Given that these two species differ only by the presence/absence of a single trans double bond, chromatographic separation combined with quantification using species-specific deuterated internal standards (C18 Dihydroceramide-d3 for dihydroceramide; separate deuterated C18 ceramide standard for ceramide) is essential to prevent cross-contamination artifacts that could produce false-positive channel activity readings .

Application

Selection Property

Validation Focus

Longitudinal diabetes risk biomarker research

C18:0 chain-matched d3-ISTD

Matrix-effect correction & signal specificity

Photodynamic therapy response and CerS6 studies

Wide dynamic range ISTD

Induction fold-change quantification

Hepatic steatosis and fibrosis mechanism research

Species-specific C18:0 quantification

Fibrogenic marker endpoint distinction

Membrane pore/channel biophysics

C18-dhCer vs. C18-ceramide differentiation

Conductance artifact prevention

• [1] Wigger, L., Cruciani-Guglielmacci, C., Nicolas, A., et al. Plasma dihydroceramides are diabetes susceptibility biomarker candidates in mice and humans. Cell Rep. 18(9), 2269-2279 (2017). View Source